Cas no 1060802-93-8 (6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE)

• Product Name: 6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE
• CAS No: 1060802-93-8
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD06659669
• CID: 2102102
• PubChem ID: 46856426
• Update Time: 2025-04-21

6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE
• 6-(TrifluoroMethyl)-7-azaindole
• 6-TRIFLUOROMETHYL-1H-PYRROLO[2,3-B]PYRIDINE
• 6-TrifluoroMethyl-7-azaindole-2-carbaldehyde
• 1H-pyrrolo[2,3-b]pyridine, 6-(trifluoroMethyl)-
• DTXSID20676822
• SY035625
• AKOS006293133
• 1060802-93-8
• PS-16815
• MFCD06659669
• AB26049
• SCHEMBL12246354
• CS-0183197
• FGVVPECRYQTHBY-UHFFFAOYSA-N
• D79085

• MDL： MFCD06659669
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-5-3-4-12-7(5)13-6/h1-4H,(H,12,13)
• InChI Key： FGVVPECRYQTHBY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=CNC2=N1)(F)F

Computed Properties

• Exact Mass: 186.04048265g/mol
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines